(R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine
Overview
Description
(R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine, also known as NMP, is a cyclic amine compound that is widely used in scientific research. It is a colorless liquid with a faint ammonia-like odor and is soluble in water, ethanol, and ether. NMP is a versatile compound that can be used in various applications, including as a solvent, a reagent, and a building block for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine is not fully understood, but it is believed to act as a polar aprotic solvent, which can solubilize a wide range of compounds. (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine can also form hydrogen bonds with other molecules, which can affect the reactivity and stability of the compounds.
Biochemical and Physiological Effects
(R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine has been shown to have low toxicity and is generally considered safe for use in scientific research. However, exposure to high concentrations of (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine can cause irritation to the skin, eyes, and respiratory tract. In addition, (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine can cross the blood-brain barrier and affect the central nervous system, leading to symptoms such as headache, dizziness, and nausea.
Advantages and Limitations for Lab Experiments
One of the main advantages of (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine is its versatility, as it can be used as a solvent, a reagent, and a building block for the synthesis of other compounds. (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine is also readily available and relatively inexpensive. However, (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine has some limitations, such as its toxicity at high concentrations and its potential to affect the central nervous system. Therefore, caution should be taken when handling (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine in the laboratory.
Future Directions
For the use of (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine include drug development, material synthesis, and green chemistry.
Scientific Research Applications
(R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine has a wide range of applications in scientific research. It is commonly used as a solvent for the dissolution of various compounds, including polymers, proteins, and peptides. (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine can also be used as a reagent in organic synthesis, such as in the preparation of amides, esters, and lactams. Furthermore, (R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine is a building block for the synthesis of other compounds, such as N-vinylpyrrolidone and N-alkylpyrrolidones.
properties
IUPAC Name |
(2R)-2-(2-methoxypropan-2-yl)pyrrolidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-8(2,10-3)7-5-4-6-9-7/h7,9H,4-6H2,1-3H3/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPGUMFCNPREQSF-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CCCN1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)([C@H]1CCCN1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901260715 |
Source
|
| Record name | (2R)-2-(1-Methoxy-1-methylethyl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901260715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine | |
CAS RN |
1212111-83-5 |
Source
|
| Record name | (2R)-2-(1-Methoxy-1-methylethyl)pyrrolidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1212111-83-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2R)-2-(1-Methoxy-1-methylethyl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901260715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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